Cas no 174740-82-0 ((R)-1-(benzyloxycarbonyl)-2-azetidinemethanol)

• Product Name: (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol
• CAS No: 174740-82-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD32862396
• CID: 5088249
• Update Time: 2025-09-21

(R)-1-(benzyloxycarbonyl)-2-azetidinemethanol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Hydroxymethyl-azetidine-1-carboxylic acid benzyl ester
• AT21487
• (R)-1-CBZ-AZETIDIN-2-YLMETHANOL
• (r)-1-benzyloxycarbonyl-2-azetidinemethanol
• (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol

• MDL： MFCD32862396
• Inchi： 1S/C12H15NO3/c14-8-11-6-7-13(11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2/t11-/m1/s1
• InChI Key： SPFQXCNTSZHKDM-LLVKDONJSA-N
• SMILES： OC[C@H]1CCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol

Introduction to (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol and Its Significance in Modern Medicinal Chemistry

(R)-1-(benzyloxycarbonyl)-2-azetidinemethanol, with the CAS number 174740-82-0, is a compound of significant interest in the field of medicinal chemistry. This chiral auxiliary has garnered attention due to its utility in the synthesis of various pharmacologically active molecules. The compound's structure, featuring a protected amino group and an azetidine ring, makes it a versatile building block for the development of novel therapeutic agents.

The benzyloxycarbonyl (Boc) group in (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol serves as an effective protecting group for primary amines, allowing for selective modifications during synthetic pathways. This characteristic is particularly valuable in multi-step organic syntheses where orthogonal functional group manipulations are required. The azetidine ring, a six-membered heterocycle containing nitrogen, introduces conformational constraints that can influence the biological activity of the resulting molecules.

In recent years, there has been a growing interest in the development of peptidomimetics, which are designed to mimic the biological activity of peptides while avoiding their drawbacks such as rapid degradation and immunogenicity. (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol has emerged as a key intermediate in the synthesis of such peptidomimetics. Its ability to undergo selective deprotection and coupling reactions makes it an ideal candidate for constructing complex molecular architectures.

The stereochemistry of (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol is particularly important, as enantiomeric purity can significantly impact the biological activity of derived compounds. The (R) configuration ensures that the resulting molecules retain specific interactions with biological targets, enhancing their efficacy and selectivity. This has led to extensive research into optimizing synthetic routes that preserve enantiomeric purity throughout the synthesis process.

Recent studies have highlighted the utility of (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol in the development of inhibitors targeting various enzymes involved in disease pathways. For instance, its incorporation into peptidomimetics designed to inhibit proteases has shown promising results in preclinical studies. These proteases are often overexpressed in diseases such as cancer and inflammation, making them attractive therapeutic targets.

The compound's versatility extends beyond protease inhibition. Researchers have also explored its use in the development of kinase inhibitors, which play a crucial role in treating cancers and other chronic diseases. The ability to modify the azetidine ring and introduce additional functional groups allows for fine-tuning of molecular properties such as solubility, bioavailability, and target binding affinity.

In addition to its applications in drug discovery, (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol has found utility in materials science and biotechnology. Its unique structural features make it a valuable precursor for synthesizing polymers and functional materials with tailored properties. These materials have potential applications in areas such as drug delivery systems and biosensors.

The synthesis of (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have significantly improved the efficiency of these processes. For example, transition metal-catalyzed reactions have enabled more streamlined routes to chiral azetidine derivatives, reducing both reaction times and waste generation.

The growing demand for enantiomerically pure compounds has driven innovation in synthetic methodologies. Techniques such as chiral resolution and enzymatic resolution have been employed to achieve high levels of enantiomeric purity. These methods are essential for producing pharmaceuticals that exhibit optimal biological activity while minimizing side effects.

The future prospects for (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol are promising, with ongoing research exploring new applications and synthetic strategies. As our understanding of biological systems continues to expand, so does the need for sophisticated molecular tools like this chiral auxiliary. Its role in advancing drug discovery and materials science underscores its importance as a cornerstone molecule in modern chemistry.